Cas no 1312607-95-6 ((S)-4-Ethyl-6-methylmorpholin-2-one)

• Product Name: (S)-4-Ethyl-6-methylmorpholin-2-one
• CAS No: 1312607-95-6
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 4934047
• Update Time: 2025-05-17

(S)-4-Ethyl-6-methylmorpholin-2-one Chemical and Physical Properties

Names and Identifiers

• (S)-4-Ethyl-6-methylmorpholin-2-one
• (6S)-4-ethyl-6-methylmorpholin-2-one

• Inchi： 1S/C7H13NO2/c1-3-8-4-6(2)10-7(9)5-8/h6H,3-5H2,1-2H3/t6-/m0/s1
• InChI Key： QLZBFOBNCOWKJG-LURJTMIESA-N
• SMILES： O1C(CN(CC)C[C@@H]1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: 0.8
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-4-Ethyl-6-methylmorpholin-2-one

Introduction to (S)-4-Ethyl-6-Methylmorpholin-2-One (CAS No. 1312607-95-6)

The compound (S)-4-Ethyl-6-Methylmorpholin-2-One, also known by its CAS registry number 1312607-95-6, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the morpholinone family, which is a class of heterocyclic compounds with a six-membered ring containing one oxygen atom and one nitrogen atom. The (S) configuration denotes the stereochemistry of the molecule, which plays a crucial role in its biological activity and chemical reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of (S)-4-Ethyl-6-Methylmorpholin-2-One with high enantiomeric excess, making it a valuable intermediate in drug discovery and development. Its unique structure, featuring an ethyl group at the 4-position and a methyl group at the 6-position, contributes to its stability and bioavailability. These substituents also influence the compound's solubility properties, which are critical for its application in pharmaceutical formulations.

One of the most promising areas of research involving (S)-4-Ethyl-6-Methylmorpholin-2-One is its role as a chiral building block in asymmetric synthesis. Scientists have utilized this compound to construct complex molecular architectures with high enantioselectivity, which is essential for developing novel therapeutic agents. For instance, studies have demonstrated its utility in synthesizing bioactive molecules targeting specific receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its pharmacological applications, (S)-4-Ethyl-6-Methylmorpholin-2-One has shown potential in materials science. Researchers have explored its use as a precursor for advanced polymers and coatings with tailored mechanical and thermal properties. The compound's ability to undergo various condensation reactions makes it a versatile starting material for developing high-performance materials.

From an environmental perspective, recent studies have focused on the biodegradation pathways of (S)-4-Ethyl-6-Methylmorpholin-2-One to assess its eco-friendly nature. These investigations are crucial for ensuring that its production and application align with sustainable chemistry practices. Findings indicate that the compound exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its environmental compatibility.

The synthesis of (S)-4-Ethyl-6-Methylmorpholin-2-One typically involves multi-step processes that combine traditional organic reactions with modern catalytic techniques. One such method employs enzymatic resolution to achieve high enantiomeric purity, leveraging the specificity of biocatalysts for chiral centers. This approach not only enhances yield but also reduces waste, contributing to greener synthetic strategies.

Furthermore, computational chemistry has played a pivotal role in understanding the electronic structure and reactivity of (S)-4-Ethyl-6-Methylmorpholin-2-One. Quantum mechanical calculations have provided insights into its bonding characteristics and reaction mechanisms, enabling chemists to design more efficient synthetic routes and predict potential applications.

In conclusion, (S)-4-Ethyl-6-Methylmorpholin-2-One (CAS No. 1312607-95) stands as a testament to the ingenuity of modern chemical research. Its versatility across multiple disciplines underscores its importance as both a research tool and an industrial material. As ongoing studies continue to uncover new facets of its properties and applications, this compound remains at the forefront of scientific innovation.